Cas no 796851-05-3 (3-Chloro-2-fluoro-4-iodopyridine)

• Product Name: 3-Chloro-2-fluoro-4-iodopyridine
• CAS No: 796851-05-3
• MF: C₅H₂ClFIN
• MW: 257.431955814362
• MDL: MFCD16610366
• CID: 1077502
• PubChem ID: 54758839
• Update Time: 2025-08-03

3-Chloro-2-fluoro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-4-iodopyridine
• 2-fluoro-3-chloro-4-Iodopyridine
• AG-L-58926
• CTK7C3550
• FT-0682850
• I02-4366
• MolPort-019-930-706
• Pyridine, 3-chloro-2-fluoro-4-iodo-
• NPDICENVXROWJV-UHFFFAOYSA-N
• 9865AE
• AK179189
• 3-Chloro-2-fluoro-4-iodopyridine (ACI)
• EN300-7618765
• 796851-05-3
• C5H2ClFIN
• WGB85105
• DB-094204
• MFCD16610366
• PB43481
• CS-0037111
• SCHEMBL15819870
• DS-9656
• SY059102
• W11131
• AKOS015848955
• DTXSID30716566

• MDL： MFCD16610366
• Inchi： 1S/C5H2ClFIN/c6-4-3(8)1-2-9-5(4)7/h1-2H
• InChI Key： NPDICENVXROWJV-UHFFFAOYSA-N
• SMILES： FC1C(Cl)=C(I)C=CN=1

Computed Properties

• Exact Mass: 256.89045g/mol
• Monoisotopic Mass: 256.89045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 254.8±35.0℃/760mmHg

3-Chloro-2-fluoro-4-iodopyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Chloro-2-fluoro-4-iodopyridine

Comprehensive Overview of 3-Chloro-2-fluoro-4-iodopyridine (CAS No. 796851-05-3)

3-Chloro-2-fluoro-4-iodopyridine (CAS No. 796851-05-3) is a halogen-substituted pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique multihalogenated pyridine structure, serves as a versatile intermediate in the synthesis of complex molecules. Its chloro, fluoro, and iodo substituents make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated pyridines like 3-Chloro-2-fluoro-4-iodopyridine has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential applications in kinase inhibitor synthesis, a hot topic in oncology research. The compound’s ability to act as a bioisostere for aromatic rings further enhances its utility in optimizing drug pharmacokinetics.

From an industrial perspective, 796851-05-3 is often discussed in forums focusing on scalable synthetic routes and green chemistry. Environmental concerns have led to increased searches for solvent-free reactions or catalytic methods to produce such intermediates. Notably, its stability under microwave-assisted synthesis conditions aligns with the trend toward high-throughput experimentation (HTE) in R&D.

The compound’s spectral data (NMR, LC-MS) and crystallographic properties are frequently queried in academic databases, reflecting its importance in structure-activity relationship (SAR) studies. Recent publications highlight its use in designing PET radiotracers, leveraging the radioactive iodine isotope for imaging applications—a niche yet growing field.

Regulatory compliance is another critical aspect. While 3-Chloro-2-fluoro-4-iodopyridine itself isn’t classified as hazardous under major chemical inventories, its handling requires adherence to GLP standards. This aligns with broader industry searches for REACH-compliant intermediates and safe storage protocols for halogenated compounds.

Market analysts note rising procurement of 796851-05-3 by CDMOs (Contract Development and Manufacturing Organizations), driven by outsourcing trends in pharma. Its price volatility, linked to iodine supply chains, is a recurring discussion point among procurement specialists.

In summary, 3-Chloro-2-fluoro-4-iodopyridine exemplifies the intersection of medicinal chemistry and process optimization. Its relevance to drug discovery pipelines and alignment with sustainable chemistry goals ensure its continued prominence in scientific literature and industrial applications.